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Compound of Interest

Compound Name: Nandrolone-3,4-13C2

Cat. No.: B1148523 Get Quote

For researchers, scientists, and drug development professionals seeking Nandrolone-3,4-
13C2, this guide provides a detailed overview of commercial sourcing, technical data, and

relevant experimental protocols. Given the specialized nature of this isotopically labeled

steroid, it is primarily available through custom synthesis by companies specializing in stable

isotope-labeled compounds.

Commercial Sourcing
Nandrolone-3,4-13C2 is not typically available as a stock item. Researchers will need to

engage with companies that offer custom synthesis of complex organic molecules and stable

isotope labeling. Below is a list of potential suppliers with expertise in this area:

Cambridge Isotope Laboratories, Inc. (CIL): A leading producer of stable isotopes and stable

isotope-labeled compounds, CIL offers custom synthesis services for a wide range of

biochemical and organic compounds.

Merck (Sigma-Aldrich): Merck provides a comprehensive portfolio of research chemicals and

offers custom synthesis services for isotopically labeled compounds.

Toronto Research Chemicals (TRC): TRC specializes in the synthesis of complex organic

chemicals for biomedical research and offers a range of isotopically labeled standards.

Alsachim: A company that specializes in the development and manufacturing of stable

isotope-labeled internal standards, including steroids.
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Selcia: Selcia offers custom synthesis of compounds labeled with stable isotopes like

Carbon-13, Nitrogen-15, and Deuterium for use as mass spectroscopic markers.[1]

BOC Sciences: BOC Sciences provides a wide range of stable isotope labeling services,

including custom synthesis of labeled compounds for biomolecular analysis, metabolic

studies, and drug discovery.[2]

When requesting a custom synthesis, researchers should be prepared to provide detailed

specifications, including the desired isotopic enrichment, chemical purity, and quantity.

Technical Data and Applications
Nandrolone-3,4-13C2 is primarily utilized as an internal standard in analytical chemistry,

particularly in anti-doping control and pharmacokinetic studies. The incorporation of two 13C

atoms at the 3 and 4 positions of the nandrolone molecule allows for its differentiation from the

endogenous, unlabeled steroid by mass spectrometry. This is crucial for the accurate

quantification of nandrolone and its metabolites in biological samples.

The primary application of 13C-labeled nandrolone is in Gas Chromatography-Combustion-

Isotope Ratio Mass Spectrometry (GC-C-IRMS).[3][4] This technique measures the ratio of 13C

to 12C, which can distinguish between naturally occurring (endogenous) steroids and synthetic

ones administered exogenously.[3][4]

Quantitative Data from Research Applications
The following table summarizes quantitative data from a study that utilized [13C]nandrolone to

investigate its excretion in athletes. This data provides an example of the concentrations and

ratios observed in a research setting.
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Parameter Value Range Notes

Administered Dose of

[13C]Nandrolone

2 x 25 mg doses at 24-h

intervals

Ingested by volunteers in the

study.[5]

Peak Urinary Concentration of

Labeled Norandrosterone
1,180 - 38,661 µg/L

Norandrosterone is a key

metabolite of nandrolone.[5]

Peak Urinary Concentration of

Labeled Noretiocholanolone
576 - 12,328 µg/L

Noretiocholanolone is another

major metabolite.[5]

Noretiocholanolone:Norandros

terone Ratio

Sometimes >1 at the end of

the excretion period

This ratio can vary between

individuals.[5]

Experimental Protocols
The following are detailed methodologies for the analysis of nandrolone and its metabolites

using a 13C-labeled internal standard, based on established anti-doping and pharmacokinetic

research protocols.

Sample Preparation: Extraction of Steroids from Urine
This protocol outlines the steps for extracting nandrolone and its metabolites from a urine

sample for subsequent analysis.

Materials:

Urine sample

Nandrolone-3,4-13C2 (as internal standard)

Phosphate buffer (pH 7.0)

β-glucuronidase from E. coli

Di-ethyl ether

Anhydrous sodium sulfate
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Centrifuge

Evaporator (e.g., nitrogen stream)

Procedure:

Internal Standard Addition: Spike a known volume of the urine sample (e.g., 5 mL) with a

solution of Nandrolone-3,4-13C2 at a known concentration.

Buffering: Add phosphate buffer to the urine sample to adjust the pH to 7.0.

Enzymatic Hydrolysis: Add β-glucuronidase to the buffered urine sample. Incubate the

mixture at 50°C for 2 hours to deconjugate the steroid metabolites.

Liquid-Liquid Extraction: After cooling to room temperature, perform a liquid-liquid extraction

by adding di-ethyl ether. Vortex the mixture vigorously and then centrifuge to separate the

organic and aqueous layers.

Separation: Carefully transfer the upper organic layer (containing the steroids) to a clean

tube.

Drying: Add anhydrous sodium sulfate to the organic extract to remove any residual water.

Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen.

Derivatization: Reconstitute the dried residue in a derivatizing agent (e.g., N-methyl-N-

(trimethylsilyl)trifluoroacetamide - MSTFA) to form trimethylsilyl (TMS) derivatives of the

steroids, which are more volatile and suitable for GC-MS analysis.

Instrumental Analysis: GC-MS and GC-C-IRMS
This protocol describes the instrumental analysis of the prepared steroid extracts.

Instrumentation:

Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) or an Isotope Ratio Mass

Spectrometer (IRMS).
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GC Column: A non-polar capillary column (e.g., DB-5ms) is typically used for steroid

analysis.

GC-MS Conditions (for quantification):

Injector Temperature: 280°C

Oven Temperature Program: Start at 180°C, ramp to 230°C at 2°C/min, then ramp to 300°C

at 10°C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Ionization Mode: Electron Ionization (EI) at 70 eV.

MS Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions of

nandrolone-TMS and its 13C-labeled internal standard.

GC-C-IRMS Conditions (for isotope ratio analysis):

Combustion Reactor: The GC eluent is passed through a combustion reactor (typically

CuO/NiO) at high temperature (e.g., 950°C) to convert the analytes into CO2 and H2O.

Water Removal: A water trap removes the H2O.

IRMS Analysis: The CO2 gas enters the IRMS, where the 13CO2/12CO2 ratio is measured.

Visualizations
The following diagrams illustrate the experimental workflow and the principle of using a 13C-

labeled internal standard.
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Separate signals based on mass-to-charge ratio, allowing for distinct quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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